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Compound of Interest

1-(Chloroacetyl)-2-
Compound Name:
(trifluoroacetyl)hydrazine

Cat. No.: B023811

For Researchers, Scientists, and Drug Development Professionals

Introduction

N'-(2-chloroacetyl)-2,2,2-trifluoroacetohydrazide is a specialized chemical compound primarily
utilized as a key intermediate in multi-step organic synthesis. Its structural features, namely the
reactive chloroacetyl group and the electron-withdrawing trifluoroacetyl moiety, make it a
valuable building block in the pharmaceutical industry. This technical guide provides a
comprehensive overview of its chemical properties, a detailed experimental protocol for its
synthesis, and its role in the production of therapeutic agents. Notably, this compound is a
critical precursor in the synthesis of Sitagliptin, a well-known DPP-4 inhibitor for the treatment
of type 2 diabetes.[1][2][3]

Chemical and Physical Properties

The physical and chemical properties of N'-(2-chloroacetyl)-2,2,2-trifluoroacetohydrazide are
summarized in the table below for easy reference.
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Property Value

N'-(2-chloroacetyl)-2,2,2-

IUPAC Name _ _
trifluoroacetohydrazide[1]
1-(Chloroacetyl)-2-(trifluoroacetyl)hydrazine,

Synonyms 2,2,2-Trifluoroacetic Acid 2-(2-
Chloroacetyl)hydrazide[1][3]

CAS Number 762240-99-3[1]

Molecular Formula CaHaCIF3N202[3]

Molecular Weight 204.54 g/mol

Appearance White to Off-White Solid[3]

Purity >95%[4]

Storage Temperature -20°C, stored under nitrogen[5]

Synthesis

The synthesis of N'-(2-chloroacetyl)-2,2,2-trifluoroacetohydrazide is typically achieved through
a two-step process commencing with hydrazine hydrate.[6]

Synthesis Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. N'-(2-Chloroacetyl)-2,2,2-trifluoroacetohydrazide | 762240-99-3 [sigmaaldrich.cn]
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 To cite this document: BenchChem. [Technical Guide: N'-(2-chloroacetyl)-2,2,2-
trifluoroacetohydrazide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023811#1-chloroacetyl-2-trifluoroacetyl-hydrazine-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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